1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylic acid
Overview
Description
1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylic acid, also known as Fmoc-pip, is a chemical compound that is widely used in scientific research. This compound is particularly useful in the field of biochemistry and is used for the synthesis of peptides and proteins. Fmoc-pip is a derivative of piperazine and is known for its stability and ease of use.
Scientific Research Applications
Analytical Chemistry
Scientific Field
Analytical Chemistry
Summary of Application
This compound is used as a derivatization agent in analytical chemistry to enhance the detection of analytes in complex mixtures through methods such as liquid chromatography-mass spectrometry (LC-MS).
Methods of Application
The compound reacts with analytes to form derivatives that are more amenable to chromatographic separation and mass spectrometric detection. This is particularly useful for analytes with poor inherent detectability.
Results
Derivatization with this compound has led to improved sensitivity and selectivity in the detection of various analytes, facilitating their quantification even at low concentrations .
Nanotechnology
Scientific Field
Nanotechnology
Summary of Application
The compound is employed in the synthesis of nanomaterials, where it acts as a precursor or stabilizing agent, contributing to the control of nanoparticle size and distribution.
Methods of Application
In nanoparticle synthesis, the compound can be used to cap growing particles, influencing their growth kinetics and stabilizing the particle surface, which is crucial for achieving desired size and shape.
Results
Nanoparticles synthesized with the aid of this compound exhibit controlled size and morphology, which are essential for their application in electronics, catalysis, and medicine .
Organic Synthesis
Scientific Field
Organic Chemistry
Summary of Application
The compound serves as a building block in organic synthesis, particularly in the construction of complex molecules with potential biological activity.
Methods of Application
It is used in multi-step synthetic routes involving protection/deprotection strategies and coupling reactions, taking advantage of its reactive functional groups.
Results
Synthetic routes utilizing this compound have led to the creation of diverse molecules, some of which have shown promising activity in preliminary biological assays .
Chemical Education
Scientific Field
Chemical Education
Summary of Application
This compound is used as a teaching tool in chemical education to demonstrate principles of organic synthesis, protection strategies, and analytical techniques.
Methods of Application
Students synthesize the compound in laboratory courses, learning about reaction mechanisms, purification techniques, and characterization methods such as NMR and IR spectroscopy.
Results
Educational exercises involving this compound have proven effective in enhancing students’ understanding of organic chemistry concepts and laboratory skills .
Environmental Remediation
Scientific Field
Environmental Science
Summary of Application
Derivatives of the compound are investigated for their potential use in environmental remediation, such as the removal of pollutants from water and soil.
Methods of Application
The compound’s derivatives are tested for their ability to bind and remove contaminants like heavy metals and organic pollutants from environmental samples.
Results
Preliminary studies indicate that certain derivatives can effectively capture and remove pollutants, offering a promising approach to environmental cleanup .
Biotechnology
Scientific Field
Biotechnology
Summary of Application
The compound is utilized in biotechnological applications, such as the development of biosensors and bioconjugation techniques.
Methods of Application
In biosensor development, the compound is used to modify surfaces or link biomolecules, enhancing the sensor’s sensitivity and specificity.
Results
Biosensors incorporating this compound have shown improved performance in detecting biological analytes, which is valuable for diagnostics and research .
properties
IUPAC Name |
1-(9H-fluoren-9-ylmethoxycarbonyl)piperazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c23-19(24)18-11-21-9-10-22(18)20(25)26-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,21H,9-12H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKXKKKUNIBLRES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde](/img/structure/B1612222.png)
